N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide

• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol
• IUPAC Name: N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide
• InChI: InChI=1S/C18H21NO4/c1-3-22-12-13-23-17-11-7-5-9-15(17)19-18(20)14-8-4-6-10-16(14)21-2/h4-11H,3,12-13H2,1-2H3,(H,19,20)
• InChI Key: HRBFNWDCPFDJPY-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=CC=C1NC(=O)C2=CC=CC=C2OC

Description

N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide, also known as EPPM, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied for its potential applications in various fields, including medicine, biochemistry, and pharmacology. In

Mechanism of Action

The mechanism of action of N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. Additionally, N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide has been shown to induce oxidative stress in cancer cells, which can lead to cell death.
Biochemical and Physiological Effects:
N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-tumor activity, N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide has been shown to have anti-inflammatory and antioxidant effects. Additionally, N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide has been shown to have a protective effect on the liver, which may make it useful in the treatment of liver disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide is its potent anti-tumor activity, which makes it a promising candidate for cancer treatment. Additionally, N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide has been shown to have a relatively low toxicity profile, which is important for any potential drug candidate. However, there are also some limitations to using N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide in lab experiments. For example, the synthesis of N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide is relatively complex and may be challenging for some researchers. Additionally, more research is needed to fully understand the mechanism of action of N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide and its potential side effects.

Future Directions

There are several future directions for research on N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide. One promising area of research is in the development of N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide-based drugs for cancer treatment. Additionally, more research is needed to fully understand the mechanism of action of N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide and its potential side effects. Other potential future directions for research on N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide include exploring its potential applications in other areas of medicine, such as liver disease, and further optimizing the synthesis method to improve yield and efficiency.
Conclusion:
In conclusion, N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide is a promising compound that has gained significant attention in the field of scientific research. Its potent anti-tumor activity and low toxicity profile make it a promising candidate for cancer treatment. However, more research is needed to fully understand the mechanism of action of N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide and its potential side effects. With continued research and development, N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide may prove to be a valuable tool in the fight against cancer and other diseases.

Synthesis Methods

The synthesis of N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide involves a multi-step process that begins with the reaction of 2-methoxybenzoic acid with thionyl chloride to form 2-methoxybenzoyl chloride. This intermediate is then reacted with 2-(2-ethoxyethoxy)aniline to form the final product, N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide. The yield of this process is typically around 60-70%.

Scientific Research Applications

N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide has been studied extensively for its potential applications in various fields of scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide has potent anti-tumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. Additionally, N-[2-(2-ethoxyethoxy)phenyl]-2-methoxybenzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a critical mechanism for cancer treatment.